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Cat. No.: B1629552 Get Quote

Introduction
IWR-1 (Inhibitor of Wnt Response-1) is a potent and specific small molecule inhibitor of the

canonical Wnt/β-catenin signaling pathway.[1][2][3] Its mechanism of action involves the

stabilization of the Axin-scaffolded destruction complex, which leads to the phosphorylation and

subsequent degradation of β-catenin.[3][4][5] This prevents the accumulation of β-catenin in

the cytoplasm and its translocation to the nucleus, thereby inhibiting the transcription of Wnt

target genes.[6][7] With an IC₅₀ value of approximately 180 nM in cell-based reporter assays,

IWR-1 is a valuable tool for studying Wnt signaling in developmental biology, oncology, and

regenerative medicine.[2][3][8][9]

This document provides a detailed protocol for the dissolution and preparation of IWR-1 stock

solutions in dimethyl sulfoxide (DMSO) for use in research applications.

IWR-1 Properties and Solubility
IWR-1 is typically supplied as a crystalline solid and exhibits high solubility in DMSO.[10][11]

However, it is sparingly soluble in aqueous buffers.[10] Therefore, a concentrated stock

solution in DMSO is the standard method for its preparation and subsequent use in cell culture.
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Property Value References

Molecular Formula C₂₅H₁₉N₃O₃ [1][3]

Molecular Weight 409.44 g/mol [1][3][6]

Appearance Crystalline solid, off-white [3][10]

Purity ≥98% [1][2]

IC₅₀ (Wnt Reporter Assay) ~180 nM [2][3][9]

Solubility in DMSO

10 mg/mL to 82 mg/mL (up to

200 mM). Solubility can be

enhanced with warming or

sonication. For practical

purposes, concentrations of

10-20 mM are readily

achievable.

[1][3][6][9][10][11][12]

Storage Temperature (Solid) -20°C [3][10]

Storage Temperature (Stock

Solution)
-20°C or -80°C [3][6][11]

Experimental Protocols
Materials and Equipment

IWR-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or incubator set to 37°C (optional)
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Ultrasonic bath (optional)

Sterile pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparation of a 10 mM IWR-1 Stock
Solution

Preparation: Before starting, ensure your workspace is clean. Gently tap the vial containing

the IWR-1 powder to ensure all the solid has collected at the bottom.[3]

Weighing: Accurately weigh out the desired amount of IWR-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 4.094 mg of IWR-1.

Dissolution: a. Add the weighed IWR-1 powder to a sterile microcentrifuge tube. b. Add the

calculated volume of DMSO. For a 10 mM solution from 4.094 mg of IWR-1, add 1 mL of

DMSO. c. Vortex the solution thoroughly for 1-2 minutes.

Enhancing Solubility (if necessary): If the compound does not fully dissolve, you can facilitate

dissolution by: a. Warming the tube at 37°C for 5-10 minutes.[3][11] b. Shaking or vortexing

the tube intermittently during warming. c. Alternatively, use an ultrasonic bath for a few

minutes until the solution is clear.[6][11]

Aliquoting and Storage: a. Once the IWR-1 is completely dissolved, dispense the stock

solution into smaller, single-use aliquots in sterile cryovials. This is crucial to avoid repeated

freeze-thaw cycles, which can degrade the compound.[3][9] b. Store the aliquots at -20°C or

-80°C.[3][6] The stock solution is stable for several months when stored correctly.[11][13]

Protect the solution from light.[3][13]

Stock Solution Concentration Guide
The following table provides the required mass of IWR-1 and volume of DMSO to prepare

common stock solution concentrations.
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Desired Stock
Concentration

Mass of IWR-1 for 1 mL of
Stock

Volume of DMSO to add to
1 mg of IWR-1

1 mM 0.409 mg 2.44 mL

5 mM 2.047 mg 0.488 mL

10 mM 4.094 mg 0.244 mL

20 mM 8.188 mg 0.122 mL

Note: The molecular weight used for calculations is 409.44 g/mol .[6]

Protocol for Diluting IWR-1 for Cell Culture
Thaw Stock Solution: Thaw a single aliquot of the IWR-1 DMSO stock solution at room

temperature or in a 37°C water bath.[3]

Prepare Media: Pre-warm the cell culture medium to 37°C. This helps prevent the

precipitation of IWR-1 upon dilution.[3]

Dilution: Add the required volume of the IWR-1 stock solution directly to the pre-warmed cell

culture medium to achieve the desired final working concentration (typically 1-10 µM).[3][8]

Mix immediately by gentle swirling or pipetting.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium does not exceed a level toxic to your specific cell line, typically recommended to be

below 0.5%, and often kept at or below 0.1%.[3][9]

Application: Replace the existing medium in your cell culture with the freshly prepared

medium containing IWR-1.

Important Note: Do not store diluted aqueous solutions of IWR-1, as the compound is

sparingly soluble and less stable in aqueous environments.[9][10] Prepare fresh dilutions for

each experiment.
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Start: Obtain IWR-1 Powder

1. Weigh IWR-1 Powder
using an analytical balance

2. Add calculated volume
of high-purity DMSO

3. Vortex thoroughly
to dissolve

Is solution clear?

4. Apply heat (37°C) or
use ultrasonic bath

No

5. Aliquot into single-use
sterile cryovials

Yes

6. Store at -20°C or -80°C
Protect from light

End: Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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